Cas no 1300118-10-8 (5-Bromo-4-iodo-1,3-benzodioxole)

• Product Name: 5-Bromo-4-iodo-1,3-benzodioxole
• CAS No: 1300118-10-8
• MF: C₇H₄BrIO₂
• MW: 326.913933753967
• MDL: MFCD27756694
• CID: 4764268
• Update Time: 2026-02-26

5-Bromo-4-iodo-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-iodo-1,3-benzodioxole
• 5-Bromo-4-iodobenzo[d][1,3]dioxole
• 5-Bromo-4-iodo-1,3-benzodioxole

• MDL： MFCD27756694
• Inchi： 1S/C7H4BrIO2/c8-4-1-2-5-7(6(4)9)11-3-10-5/h1-2H,3H2
• InChI Key： MTIAJPVXZKADMH-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC2=C1OCO2)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5

Additional information on 5-Bromo-4-iodo-1,3-benzodioxole

Comprehensive Guide to 5-Bromo-4-iodo-1,3-benzodioxole (CAS No. 1300118-10-8): Properties, Applications, and Research Insights

5-Bromo-4-iodo-1,3-benzodioxole (CAS No. 1300118-10-8) is a halogenated benzodioxole derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique bromo and iodo substitutions, serves as a versatile intermediate in organic synthesis. Its molecular structure, C7H4BrIO2, combines the reactivity of halogens with the stability of the benzodioxole core, making it invaluable for constructing complex molecules.

Researchers frequently explore 5-Bromo-4-iodo-1,3-benzodioxole for its role in cross-coupling reactions, a hot topic in modern organic chemistry. With the rise of Pd-catalyzed reactions and Sonogashira couplings, this compound’s iodo and bromo groups enable selective functionalization, addressing demands for high-yield synthesis and green chemistry practices. Its applications extend to OLED materials and pharmaceutical intermediates, aligning with trends in sustainable drug development and optoelectronic innovations.

The compound’s physicochemical properties—such as a molecular weight of 312.92 g/mol and moderate solubility in organic solvents—make it suitable for lab-scale and industrial-scale processes. Recent studies highlight its utility in heterocyclic compound synthesis, particularly for antiviral and anticancer agent research, reflecting the growing interest in targeted therapies and precision medicine.

From an SEO perspective, users often search for "5-Bromo-4-iodo-1,3-benzodioxole supplier" or "CAS 1300118-10-8 price," underscoring its commercial relevance. Environmental concerns also drive queries like "biodegradable benzodioxole derivatives," positioning this compound within the eco-friendly chemistry discourse. Its stability under ambient conditions and compatibility with microwave-assisted synthesis further enhance its appeal for high-throughput screening.

In summary, 5-Bromo-4-iodo-1,3-benzodioxole bridges fundamental research and industrial applications, offering solutions for drug discovery, material science, and catalysis. Its dual halogen functionality and adaptability to flow chemistry systems ensure its continued relevance in cutting-edge scientific endeavors.